Cas no 802030-85-9 ((5-Methyl-1H-pyrazol-3-yl)methyl benzoate)

(5-Methyl-1H-pyrazol-3-yl)methyl benzoate structure
802030-85-9 structure
Product Name:(5-Methyl-1H-pyrazol-3-yl)methyl benzoate
CAS No:802030-85-9
MF:C12H12N2O2
MW:216.235882759094
CID:713143
Update Time:2023-08-03

(5-Methyl-1H-pyrazol-3-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-methanol,5-methyl-, 3-benzoate
    • Pyrazole-3-methanol,5-methyl-, benzoate (ester) (8CI)
    • (5-Methyl-1H-pyrazol-3-yl)methyl benzoate
    • Inchi: 1S/C12H12N2O2/c1-9-7-11(14-13-9)8-16-12(15)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,13,14)
    • InChI Key: QMSFFBHXZUQMIR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC1C=C(C)NN=1

Computed Properties

  • Exact Mass: 216.09
  • Monoisotopic Mass: 216.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
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